Cas no 5452-34-6 ( )

• Product Name: &nbsp
• CAS No: 5452-34-6
• MF: C₂₈H₂₂O
• MW: 374.473687648773
• CID: 941708
• PubChem ID: 409154
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 10,10-dibenzylanthracen-9-one
• 10,10-dibenzyl-9(10H)-anthracenone
• 10,10-Dibenzyl-anthron
• 10,10-dibenzyl-anthrone
• 10,10-Dibenzylanthrone
• 10-Oxo-9.9-dibenzyl-anthracen-dihydrid-(9.10)
• 10-Oxo-9.9-dibenzyl-dihydroanthracen
• CTK1H1655
• ms.ms-Dibenzyl-anthron
• NSC18961
• SureCN7547211
• NSC-18961
• DTXSID10328303
• SCHEMBL7547211
• 5452-34-6
•  

• Inchi： 1S/C28H22O/c29-27-23-15-7-9-17-25(23)28(19-21-11-3-1-4-12-21,20-22-13-5-2-6-14-22)26-18-10-8-16-24(26)27/h1-18H,19-20H2
• InChI Key： GDPNODKPUYAGCT-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC=CC=21)(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 374.16716
• Monoisotopic Mass: 374.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.179
• Boiling Point: 541.2°C at 760 mmHg
• Flash Point: 234.9°C
• Refractive Index: 1.656
• PSA: 17.07
• LogP: 6.00250